4-[(4-methylphenyl)amino]-5-nitrophthalonitrile

• IUPAC Name: 4-(4-methylanilino)-5-nitrobenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C15H10N4O2/c1-10-2-4-13(5-3-10)18-14-6-11(8-16)12(9-17)7-15(14)19(20)21/h2-7,18H,1H3
• InChI Key: UHDCMTUUZUFVRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=C(C=C(C(=C2)C#N)C#N)[N+](=O)[O-]
• Molecular Formula: C15H10N4O2
• Molecular Weight: 278.26 g/mol

Description

4-[(4-methylphenyl)amino]-5-nitrophthalonitrile, also known as MNPN, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. MNPN is a phthalonitrile derivative that has a nitro group and a methylphenylamino group attached to its structure.

Mechanism of Action

The mechanism of action of 4-[(4-methylphenyl)amino]-5-nitrophthalonitrile involves its ability to transport electrons efficiently due to its unique molecular structure. This compound has a planar structure with a conjugated system of alternating double bonds, which allows it to delocalize electrons effectively. This property makes this compound an excellent candidate for use in electronic devices.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been found to be non-toxic and does not exhibit any significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-[(4-methylphenyl)amino]-5-nitrophthalonitrile in lab experiments is its excellent electron-transporting properties, which make it a promising candidate for use in electronic devices. However, this compound is a relatively new compound, and its properties are not well understood yet. Additionally, this compound is challenging to synthesize, which limits its widespread use in research.

Future Directions

There are several future directions for research on 4-[(4-methylphenyl)amino]-5-nitrophthalonitrile. One area of interest is the optimization of the synthesis method to make it more efficient and cost-effective. Another area of research is the investigation of this compound's properties as a potential drug candidate. This compound's excellent electron-transporting properties also make it a promising candidate for use in solar cells, and future research can explore this area further. Additionally, this compound's potential applications in materials science and catalysis can be explored in future research.

Scientific Research Applications

4-[(4-methylphenyl)amino]-5-nitrophthalonitrile has been extensively studied for its potential applications in various fields such as organic electronics, materials science, and medicinal chemistry. This compound has been found to exhibit excellent electron-transporting properties, making it a promising candidate for use in organic electronic devices such as organic field-effect transistors and organic light-emitting diodes.